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Abstract

(1-Methyl-1H-imidazol-2-yl)methanamine is a substituted imidazole that serves as a crucial
building block in medicinal chemistry and drug discovery. Its structural motifs, a methylated
imidazole ring and a primary aminomethyl group, offer versatile points for chemical
modification, making it a valuable precursor for synthesizing a wide array of pharmacologically
active compounds. This guide provides an in-depth overview of the chemical properties, safety
protocols, handling procedures, and reactivity of (1-Methyl-1H-imidazol-2-yl)methanamine. It
is intended for researchers, scientists, and drug development professionals to ensure its safe
and effective use in the laboratory.

Chemical and Physical Properties

(1-Methyl-1H-imidazol-2-yl)methanamine is a solid compound at room temperature. A
comprehensive summary of its chemical and physical properties is provided below.
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Property Value Source(s)
Molecular Formula CsHoN3 [1]
Molecular Weight 111.15 g/mol [1]
(1-methylimidazol-2-
IUPAC Name . [1]
yl)methanamine
CAS Number 124312-73-8 [1]
Appearance Solid
SMILES String CnlccenclCN
PZSMLGOAJXSDMK-
INChl Key

UHFFFAOYSA-N

Hazard Identification and Safety Precautions

(1-Methyl-1H-imidazol-2-yl)methanamine is classified as a hazardous substance and must
be handled with appropriate care. The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides a framework for its hazard identification.[1]

GHS Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.
H315: Causes skin irritation.
Danger H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

Source: PubChem[1]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, all work with (1-Methyl-1H-imidazol-2-yl)methanamine should be
conducted in a certified laboratory chemical fume hood.[2][3] The following PPE is mandatory:
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o Eye Protection: ANSI Z87.1-compliant chemical safety goggles or a face shield.[2]

e Hand Protection: Nitrile gloves are recommended. Gloves must be inspected for pinholes
before use and disposed of after contamination. Proper glove removal technique is essential
to avoid skin contact.[2]

e Body Protection: A fully-buttoned laboratory coat.[3]

First Aid Measures

In case of accidental exposure, immediate action is critical.[4][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids apart. Seek immediate medical attention.[4][5]

o Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Safe Handling and Storage
Laboratory Handling

e Dispensing: When handling the solid powder, avoid dust formation.[3][5] Use appropriate
tools and work within a fume hood to prevent inhalation.

» Solution Preparation: Prepare solutions in a well-ventilated area, preferably within a fume
hood. For compounds with limited stability in solution, it is advisable to prepare them fresh
before each experiment.[7]

» General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling the compound.[5]
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Spill Management and Waste Disposal

o Small Spills: For small spills that can be cleaned up in under 10 minutes by trained
personnel, use appropriate PPE, and clean the area with suitable tools. Place the spilled
material in a sealed, airtight container for hazardous waste disposal.[3]

o Large Spills: In the event of a large spill outside a fume hood, evacuate the area immediately
and contact the institution's environmental health and safety (EH&S) department.[3]

o Waste Disposal: Collect waste (pure compound and solutions) in a compatible, airtight, and
clearly labeled waste container. Store the waste container away from incompatible materials.

[2][3]

Storage and Stability

Proper storage is crucial to maintain the integrity of (1-Methyl-1H-imidazol-2-
yl)methanamine.

» Solid Form: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] It is
recommended to store under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C to
minimize degradation.[7]

» Solutions: Solutions are susceptible to degradation from factors like temperature, light, and
pH.[7] For optimal stability, prepare solutions fresh. If short-term storage is necessary, store
aliquots at -20°C, protected from light, and avoid repeated freeze-thaw cycles.[7]

Reactivity and Chemical Compatibility

The reactivity of (1-Methyl-1H-imidazol-2-yl)methanamine is primarily dictated by its primary
amine and the imidazole ring. The primary amine is nucleophilic and can participate in a variety
of reactions, including acylation, alkylation, and reductive amination. The imidazole ring is
aromatic and can undergo electrophilic substitution, although the N-methyl group influences the
regioselectivity.

Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[2][3][4]
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lllustrative Experimental Protocol: N-Acylation

The following protocol describes a general procedure for the N-acylation of (1-Methyl-1H-

imidazol-2-yl)methanamine with an acid chloride. This is a common transformation in drug

discovery to synthesize amide derivatives.

Step-by-Step Methodology

Reactant Preparation: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve (1-
Methyl-1H-imidazol-2-yl)methanamine (1.0 equivalent) and a non-nucleophilic base such
as triethylamine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or
THF).

Reaction Initiation: Cool the solution to 0°C using an ice bath. Slowly add a solution of the
desired acid chloride (1.1 equivalents) in the same anhydrous solvent dropwise to the stirred
reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium bicarbonate. Separate the organic layer.

Extraction: Extract the aqueous layer with the organic solvent (e.g., dichloromethane) three
times.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can then be purified by column
chromatography on silica gel.

Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b047275?utm_src=pdf-body
https://www.benchchem.com/product/b047275?utm_src=pdf-body
https://www.benchchem.com/product/b047275?utm_src=pdf-body
https://www.benchchem.com/product/b047275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Reaction Workup & Purification
Solution v
[ Cool to 0°C & Warm to RT & Monitor by Quench with [ Extract with Dry, Concentrate &
Add Acid Chloride Stir (2-16h) TLC/LC-MS NaHCO:s (aq) Organic Solvent Purify via Chromatography
Dissolve Amine & Base &
in Anhydrous Solvent

Click to download full resolution via product page

Caption: Workflow for the N-acylation of (1-Methyl-1H-imidazol-2-yl)methanamine.

Applications in Research and Drug Discovery

The imidazole moiety is a privileged scaffold in medicinal chemistry, present in numerous
biologically active molecules.[8] (1-Methyl-1H-imidazol-2-yl)methanamine is a valuable
building block for synthesizing compounds that target a wide range of biological systems. The
primary amine serves as a handle for introducing various functional groups, allowing for the
exploration of structure-activity relationships (SAR). Imidazole derivatives have been
investigated for their potential as enzyme inhibitors, receptor agonists/antagonists, and
antimicrobial agents.[8][9] For instance, the structural similarity to histamine suggests potential
interactions with histamine receptors.[10]

Conclusion

(1-Methyl-1H-imidazol-2-yl)methanamine is a versatile and important compound in chemical
research and drug development. However, its hazardous properties necessitate strict
adherence to safety protocols. By understanding its chemical properties, implementing robust
engineering controls, using appropriate personal protective equipment, and following safe
handling and storage procedures, researchers can minimize risks and effectively utilize this
compound in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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